Cas no 191212-86-9 (Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate
• CAS No: 191212-86-9
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 2110612
• Update Time: 2025-05-21

Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate
• 4-(N-benzyl-N-methylamino)piperidine-1-carboxylic acid tert-butyl ester
• QTWWJYNKEPAIJW-UHFFFAOYSA-N
• tert-butyl 4-(N-benzyl-N-methylamino)piperidine-1-carboxylate
• 1-tert-Butyloxycarbonyl-4-(N-benzyl-N-methylamino)piperidine
• 4-(Benzyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate

• Inchi： 1S/C18H28N2O2/c1-18(2,3)22-17(21)20-12-10-16(11-13-20)19(4)14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
• InChI Key： QTWWJYNKEPAIJW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 32.8

Additional information on Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate (CAS: 191212-86-9)

In recent years, Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate (CAS: 191212-86-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of pharmacologically active compounds. This research briefing aims to provide an up-to-date overview of the latest scientific findings and technological advancements related to this compound, highlighting its role in drug discovery and development.

The compound, with its piperidine scaffold and tert-butyl carboxylate group, serves as a crucial building block in the design of novel therapeutic agents. Recent studies have explored its utility in the synthesis of potential antipsychotics, antidepressants, and analgesics, leveraging its structural features to modulate receptor binding and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative disorders.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate. A team at MIT recently reported a novel catalytic system that enhances the yield and purity of this compound while reducing environmental impact. Their approach, which utilizes green chemistry principles, has been patented and is expected to streamline large-scale manufacturing processes for pharmaceutical applications.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) associated with derivatives of this compound. Research conducted at the University of Cambridge in 2024 identified specific modifications to the benzyl and methylamino groups that significantly enhance blood-brain barrier permeability while maintaining target specificity. These findings have important implications for the development of central nervous system (CNS)-targeted drugs.

Analytical characterization of Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate has also seen advancements. Recent applications of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided more detailed structural insights, enabling better quality control in pharmaceutical formulations. The European Pharmacopoeia is currently considering the inclusion of updated purity standards for this compound based on these analytical developments.

Looking forward, the compound's potential extends beyond current applications. Preliminary computational studies suggest its utility in the design of covalent inhibitors for challenging therapeutic targets, including KRAS mutants in oncology. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND filings in the coming years.

In conclusion, Tert-Butyl 4-(benzyl(methyl)amino)piperidine-1-carboxylate continues to be a molecule of significant interest in medicinal chemistry. Its versatility as a synthetic intermediate, combined with recent advances in its production and application, positions it as a valuable tool in the development of next-generation therapeutics. Ongoing research promises to uncover additional therapeutic avenues for this important chemical entity.